5-chloro-N-(1,1-dioxothian-4-yl)-2-(ethylamino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-N-(1,1-dioxothian-4-yl)-2-(ethylamino)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as ECTA or ethylaminothiazoyl chloride amide.
Mechanism of Action
The mechanism of action of ECTA involves the inhibition of DNA synthesis and cell division. It has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. ECTA also inhibits the activity of thymidylate synthase, an enzyme that is involved in the synthesis of DNA.
Biochemical and Physiological Effects:
ECTA has been found to exhibit several biochemical and physiological effects. It has been found to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been found to inhibit the growth of bacteria and viruses. Moreover, ECTA has been found to have a potential role in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using ECTA in lab experiments include its potent antitumor, antiviral, and antibacterial properties. Moreover, ECTA has been found to have a potential role in the treatment of neurodegenerative diseases. However, the limitations of using ECTA in lab experiments include its complex synthesis method and potential toxicity.
Future Directions
There are several future directions for the research on ECTA. One potential direction is to investigate the potential role of ECTA in the treatment of Alzheimer's disease. Another potential direction is to investigate the potential of ECTA as a chemotherapeutic agent. Moreover, further research is needed to investigate the toxicity and safety of ECTA in humans.
Synthesis Methods
The synthesis of ECTA is a complex process that involves several steps. The first step involves the reaction of 5-chloro-2-aminobenzamide with ethyl isothiocyanate. This reaction leads to the formation of 5-chloro-N-(ethylthiocarbamoyl)-2-aminobenzamide. The next step involves the reaction of the previously obtained compound with thionyl chloride, which leads to the formation of 5-chloro-N-(ethylthiocarbamoyl)thiazole-4-carboxamide. Finally, the reaction of the previous compound with N-chlorosuccinimide leads to the formation of ECTA.
Scientific Research Applications
ECTA has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit antitumor, antiviral, and antibacterial properties. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. Moreover, ECTA has been found to have a potential role in the treatment of Alzheimer's disease.
properties
IUPAC Name |
5-chloro-N-(1,1-dioxothian-4-yl)-2-(ethylamino)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O3S/c1-2-16-13-4-3-10(15)9-12(13)14(18)17-11-5-7-21(19,20)8-6-11/h3-4,9,11,16H,2,5-8H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOBJBYJUFJPREC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C=C(C=C1)Cl)C(=O)NC2CCS(=O)(=O)CC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.